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Compound of Interest

Compound Name:
(1S,2S)-2-

fluorocyclopropanecarboxylic acid

Cat. No.: B186702 Get Quote

CAS Number: 105919-34-4

This technical guide provides a comprehensive overview of (1S,2S)-2-
fluorocyclopropanecarboxylic acid, a key chiral building block in modern pharmaceutical

development. Designed for researchers, scientists, and drug development professionals, this

document details its chemical and physical properties, outlines a detailed synthesis protocol,

and discusses its significant applications, particularly in the synthesis of advanced therapeutic

agents.

Core Compound Properties
(1S,2S)-2-fluorocyclopropanecarboxylic acid is a fluorinated derivative of

cyclopropanecarboxylic acid with a specific stereochemistry that is crucial for its application in

the synthesis of enantiomerically pure drug candidates. The introduction of a fluorine atom can

significantly enhance the metabolic stability, bioavailability, and potency of the final drug

molecule.

Table 1: Chemical and Physical Properties of (1S,2S)-2-Fluorocyclopropanecarboxylic Acid
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Property Value Reference(s)

CAS Number 105919-34-4 [1][2]

Molecular Formula C₄H₅FO₂ [1]

Molecular Weight 104.08 g/mol [1]

Appearance White solid [1]

Melting Point 41-42 °C [1]

Boiling Point (Predicted) 202.3 ± 33.0 °C [3]

Density (Predicted) 1.35 ± 0.1 g/cm³ [3]

pKa (Predicted) 3.78 ± 0.20 [1]

MDL Number MFCD04972869 [1]

Synthesis and Characterization
The synthesis of (1S,2S)-2-fluorocyclopropanecarboxylic acid is a challenging process,

which contributes to its high cost and limited availability. However, its importance as a

pharmaceutical intermediate has driven the development of several synthetic routes.

Experimental Protocol: A Novel Synthetic Approach
A patented method provides a scalable route to 2-fluorocyclopropanecarboxylic acid. While this

method produces a racemic mixture, it can be adapted for an asymmetric synthesis to yield the

desired (1S,2S) enantiomer, for instance, through the use of a chiral rhodium catalyst. The

general steps are outlined below.

Experimental Workflow for the Synthesis of 2-Fluorocyclopropanecarboxylic Acid
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Step 1: Phenyl Sulfide Intermediate Formation

Step 2: Oxidation

Step 3: Elimination to form 1-Fluoro-1-benzenesulfonylethylene

Step 4: Cyclopropanation

Step 5: Elimination and Acidification

(1S,2S)-2-Fluorocyclopropanecarboxylic Acid

(1S,2S)-2-Fluorocyclopropanecarboxylic Acid

Amide Coupling Advanced Fluoroquinolone Antibiotic (e.g., Sitafloxacin)

Quinolone Core
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Reaction Setup

Reaction and Workup

(1S,2S)-2-Fluorocyclopropanecarboxylic Acid
+ Amine Substrate

Dissolve in Anhydrous Solvent (e.g., DMF, DCM)

Add Coupling Reagent (e.g., HATU, EDC/HOBt)
+ Base (e.g., DIPEA)

Stir at Room Temperature

Aqueous Workup and Extraction

Purification (e.g., Column Chromatography)

Final Amide Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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